Cas no 59-49-4 (2-Benzoxazolinone)

2-Benzoxazolinone structure
2-Benzoxazolinone structure
Product Name:2-Benzoxazolinone
CAS No:59-49-4
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD00005716
CID:33732
PubChem ID:6043
Update Time:2025-04-18

2-Benzoxazolinone Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolinone
    • 2-Hydroxybenzoxazole
    • 2(3H)-Benzoxazolone
    • o-Phenylene carbamate
    • 1,3-BENZOXAZOL-2(3H)-ONE
    • Benzo[d]oxazol-2(3H)-one
    • 2,3-dihydrobenzoxazol-2-one
    • 2-Benzoxaxolol
    • 2-Benzoxazolol
    • 2-BENZOXAZOLONE
    • 2-oxo-2,3-dihydrobenzoxazole
    • 3H-benzooxazol-2-one
    • 3H-benzoxazol-2-one
    • benzoxazol-2-one
    • Benzoxazole-2-ol
    • Benzoxazolinone
    • BENZOXAZOLONE
    • USAF ek-5429
    • 2,3-Dihydro-1,3-benzoxazol-2-one
    • EINECS 200-430-0
    • InChI=1/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9
    • AB00979475-01
    • AC8520
    • MFCD19300814
    • NCGC00246991-01
    • UNII-3X996Q809V
    • CS-W016534
    • NSC 3812
    • (3H)-1,3-benzoxazol-2-one
    • 69564-68-7
    • HMS1782P14
    • STL555672
    • Carbamic acid, (2-hydroxyphenyl)-, gamma-lactone
    • SCHEMBL19555
    • Carbamic acid, (2-hydroxyphenyl)-, .gamma.-lactone
    • CCRIS 6794
    • 1,3-benzoxazol-2-ol
    • BBL101875
    • WLN: T56 BMVOJ
    • BB 0243409
    • NSC-3812
    • MFCD00005716
    • 2-hydroxy-benzoxazole
    • DTXSID9049324
    • 2-oxobenzoxazolidine
    • benzoxazol-2(3h)-one
    • 2(3H)-Benzoxazolinone
    • 2-Benzoxazolinone, 8CI
    • BBL027537
    • Z56854468
    • 2(3H)-Benzoxazolone, 9CI
    • STK397464
    • benzoxazolone-2
    • SMR000112271
    • 1,3-Benzoxazol-2(3H)-one #
    • benzoxalinone
    • 59-49-4
    • 1,3-benzoxazolin-2-one
    • BENZOXAZOLINE,2-ONE
    • Q27258173
    • CAS-59-49-4
    • Benzo[d]oxazol-2-ol
    • 2,3-dihydro-2-oxo-1,3-benzoxazole
    • AI3-19563
    • 9T-0220
    • NCGC00260481-01
    • s5575
    • B0506
    • DTXCID8029280
    • 3X996Q809V
    • 2-(3h)-benzoxazolone
    • EN300-16991
    • Tox21_202935
    • AG-996/01589042
    • CHEMBL280323
    • MLS000515797
    • 2-Benzoxazolinone, 98%
    • 2(3H)-benzoxazolon
    • C7H5NO2
    • FT-0608549
    • Benzoxazole, 2-hydroxy-
    • benzoxazolidinone
    • STR04317
    • Q-200241
    • benzoxazolin-2-one
    • AMY2575
    • HMS2269I20
    • benzoxazolin-2(3H)-one
    • NSC3812
    • AKOS000120677
    • AKOS016015266
    • BDBM50168000
    • HY-W015818
    • CCG-266124
    • Benzoxazolinone, 2-
    • CHEBI:145233
    • AC-10467
    • SY007021
    • 3H-1,3-benzoxazol-2-one
    • LS-42250
    • NS00034182
    • DB-053401
    • Benzoxazol-2(3H)-one-
    • MDL: MFCD00005716
    • Inchi: 1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)
    • InChI Key: ASSKVPFEZFQQNQ-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=CC=CC1=2)=O
    • BRN: 119481

Computed Properties

  • Exact Mass: 135.03200
  • Monoisotopic Mass: 135.032028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: crystallization
  • Density: 1.3124 (rough estimate)
  • Melting Point: 139.0 to 142.0 deg-C
  • Boiling Point: 299°C at 760 mmHg
  • Flash Point: Fahrenheit: 320 ° f
    Celsius: 160 ° c
  • Refractive Index: 1.5800 (estimate)
  • Water Partition Coefficient: Soluble in hot water
  • PSA: 46.00000
  • LogP: 1.12110
  • Solubility: Soluble in water.

2-Benzoxazolinone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H332
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36-S24/25
  • RTECS:DM4905000
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25
  • Risk Phrases:R22
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

2-Benzoxazolinone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Benzoxazolinone Pricemore >>

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2-Benzoxazolinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59-49-4)2-Benzoxazolinone
Order Number:sfd8516
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59-49-4)2-Benzoxazolinone
Order Number:LE17678
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:59-49-4)2-Benzoxazolinone
sfd8516
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:59-49-4)2-Benzoxazolinone
LE17678
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email